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Compound of Interest

Compound Name: (S,R,S)-AHPC-Boc

Cat. No.: B15621891

Essential Safety and Handling Guide for (S,R,S)-
AHPC-Boc

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
(S,R,S)-AHPC-Boc, a ligand utilized in Proteolysis Targeting Chimera (PROTAC) technology
for the recruitment of the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] Given the absence
of a comprehensive Safety Data Sheet (SDS) for this specific compound, the following
procedures are based on the known hazards of similar chemical structures and general best
practices for laboratory safety.

Personal Protective Equipment (PPE)

A thorough risk assessment should precede any handling of (S,R,S)-AHPC-Boc to ensure the
appropriate level of protection. The primary hazards associated with this compound are skin
and eye irritation.[3] The following table summarizes the recommended PPE.
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Specifications &

PPE Category Item )
Recommendations
Must be worn at all times to
) protect from splashes. Should
Eye and Face Protection Safety Goggles

provide a complete seal

around the eyes.

Face Shield

Recommended in addition to
safety goggles when there is a
significant risk of splashing,
such as during the preparation
of solutions or large-volume

transfers.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are a suitable
choice for handling this
compound. For prolonged or
repeated contact, consult the
glove manufacturer's

resistance guide.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect skin
and personal clothing from

contamination.

Respiratory Protection

Fume Hood or Respirator

All handling of the solid
compound or concentrated
solutions should be conducted
in a certified chemical fume
hood to minimize the risk of
inhalation. If a fume hood is
not available, a NIOSH-
approved respirator with an
appropriate organic vapor

cartridge should be used.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe
working environment.

e Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.
o Store the compound in a cool, dry, and well-ventilated area at a temperature of 2-8°C.[3]
o Keep the container tightly sealed when not in use.

e Preparation:

o Before handling, ensure that a chemical spill kit appropriate for amines and a designated
waste container are readily accessible.

o Don all required PPE as detailed in the table above.

o All manipulations of the solid compound or stock solutions should be performed within a
certified chemical fume hood.

» Handling and Experimental Use:

o

Carefully weigh and dispense the required amount of (S,R,S)-AHPC-Boc, avoiding the
generation of dust or aerosols.

o

If preparing solutions, add the solvent to the solid slowly to prevent splashing.

o

Avoid contact with skin, eyes, and clothing.

[¢]

Do not eat, drink, or smoke in the handling area.

o

Wash hands thoroughly after handling the compound, even if gloves were worn.

o Post-Experiment Procedures:
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o Decontaminate all surfaces and equipment that may have come into contact with the
chemical using an appropriate solvent or cleaning agent.

o Properly doff PPE, removing gloves last using a technique that avoids skin contact with
the outer contaminated surface.

o Wash hands and any exposed skin thoroughly with soap and water.
Disposal Plan
All waste containing (S,R,S)-AHPC-Boc must be treated as hazardous waste.
» Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a dedicated,
clearly labeled, and sealed hazardous waste container.

o Collect all liquid waste (e.g., unused solutions, solvent rinses) in a separate, clearly
labeled, and sealed hazardous waste container compatible with the solvents used.

o Do not mix with other waste streams unless compatibility has been confirmed.
¢ Waste Disposal:

o Dispose of all hazardous waste through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor.

o Provide the waste disposal contractor with all available information on the compound's
properties and hazards.

o Never dispose of (S,R,S)-AHPC-Boc or its waste down the drain or in the regular trash.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of (S,R,S)-AHPC-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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